Cas no 500770-79-6 (Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid)

• Product Name: Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid
• CAS No: 500770-79-6
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD03427927
• CID: 933207
• PubChem ID: 7023528
• Update Time: 2025-06-14

Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid
• (S)-BOC-4-(TRIFLUOROMETHYL)-BETA-PHE-OH
• (S)-BOC-4-(TRIFLUOROMETHYL)-Β-PHE-OH
• Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid
• Boc-(s)-3-amino-3-(4-trifluoromethyl-phenyl)-propionic acid
• Boc-(S)-3-Amino-3-(4-trifluoromethylphenyl)-propionic acid
• Boc-β-Phe(4-CF3)-OH
• Boc-4-Trifluoromethyl-L-b-phenylalanine
• AKOS016843365
• A50455
• MFCD03427927
• 500770-79-6
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid
• AC-25363
• (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID
• EN300-1162713
• WJMVMQYNFZQHGW-NSHDSACASA-N
• (S)-Boc-4-(trifluoromethyl)-beta-Phe-OH, >=98.0% (HPLC)
• (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethyl)phenyl]propanoic acid
• CS-0154508
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoicacid
• DTXSID60427512
• boc-(s)-3-amino-3-(4-trifluoromethyl phenyl)propanoic acid
• PS-12196
• DB-336343

• MDL： MFCD03427927
• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11(8-12(20)21)9-4-6-10(7-5-9)15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m0/s1
• InChI Key： WJMVMQYNFZQHGW-NSHDSACASA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11900
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.13680

Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid

Recent Advances in the Application of Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid (CAS: 500770-79-6) in Chemical Biology and Pharmaceutical Research

Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid (CAS: 500770-79-6) is a chiral amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This compound, characterized by the presence of a Boc-protected amino group and a trifluoromethylphenyl moiety, serves as a critical building block in the synthesis of peptidomimetics, enzyme inhibitors, and other bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.

One of the key areas of research involving Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid is its role in the design of protease inhibitors. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for developing inhibitors against serine and cysteine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the SARS-CoV-2 main protease, highlighting its potential in antiviral drug development. The study utilized molecular docking and kinetic assays to validate the compound's binding affinity and inhibitory activity.

In addition to its applications in protease inhibition, Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid has been employed in the synthesis of peptide-based therapeutics. Researchers have leveraged its chiral center and protective group to construct enantiomerically pure peptides with enhanced bioavailability. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of a novel class of G-protein-coupled receptor (GPCR) agonists, which exhibited improved selectivity and potency in preclinical models.

The compound's utility extends beyond drug discovery into the realm of chemical biology, where it has been used as a probe to study enzyme mechanisms and protein-ligand interactions. For instance, a 2022 study in ACS Chemical Biology reported the incorporation of Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid into fluorescently labeled peptides to monitor real-time enzyme activity in live cells. This approach provided insights into the spatiotemporal regulation of proteolytic enzymes in cancer cells.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid. Recent advancements in asymmetric synthesis and green chemistry have addressed some of these issues, as evidenced by a 2023 Organic Process Research & Development article that described a more efficient and environmentally friendly synthesis route. The study highlighted the use of biocatalysts to achieve high enantiomeric purity and yield, reducing the reliance on hazardous reagents.

In conclusion, Boc-(S)-3-amino-3-(4-trifluoromethylphenyl)propionic acid (CAS: 500770-79-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and diverse applications make it a focal point for innovation in drug discovery and biochemical studies. Future research is expected to further explore its potential in targeted therapies and diagnostic tools, building on the foundational work of recent studies.